Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride

• IUPAC Name: methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride
• InChI: InChI=1S/C7H12N4O2.ClH/c1-8-3-4-11-5-9-6(10-11)7(12)13-2;/h5,8H,3-4H2,1-2H3;1H
• InChI Key: GQDBNLBGEGVOLO-UHFFFAOYSA-N
• Canonical SMILES: CNCCN1C=NC(=N1)C(=O)OC.Cl
• Molecular Formula: C7H13ClN4O2
• Molecular Weight: 220.66 g/mol

Description

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride, also known as MetMAETC, is a chemical compound that has been widely used in scientific research for its unique properties. It is a triazole derivative that has been synthesized using various methods, and it has been found to have a wide range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride is not fully understood, but it is believed to involve the modulation of neurotransmitter release and the inhibition of certain enzymes. It has been found to affect the function of ion channels, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes, modulate the release of neurotransmitters, and affect the function of ion channels. It has also been found to have potential therapeutic applications in the treatment of various diseases, including cancer, cardiovascular diseases, and neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride in lab experiments is its unique properties, which make it a valuable tool for studying the function of ion channels and the modulation of neurotransmitter release. However, there are also limitations to its use, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride, including its potential therapeutic applications in the treatment of various diseases, the development of new synthesis methods, and the exploration of its mechanism of action. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in medicine and other fields of research.

Synthesis Methods

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride can be synthesized using various methods, including the reaction of 1-methyl-1H-1,2,4-triazole-3-carboxylic acid with N-methyl-1,2-ethanediamine in the presence of a coupling agent. Another method involves the reaction of 1-methyl-1H-1,2,4-triazole-3-carboxylic acid with N-methyl-1,2-ethanediamine in the presence of a reducing agent. The product is then hydrolyzed to obtain this compound hydrochloride.

Scientific Research Applications

Methyl 1-[2-(methylamino)ethyl]-1,2,4-triazole-3-carboxylate;hydrochloride has been widely used in scientific research for its unique properties. It has been found to have a wide range of biochemical and physiological effects, including its ability to inhibit the activity of certain enzymes, modulate the release of neurotransmitters, and affect the function of ion channels. It has also been found to have potential therapeutic applications in the treatment of various diseases, including cancer, cardiovascular diseases, and neurological disorders.